Cas no 14486-35-2 (Phenol, 3,4-dichloro-2,6-dimethyl-)
14486-35-2 structure
Product Name:Phenol, 3,4-dichloro-2,6-dimethyl-
CAS No:14486-35-2
MF:C8H8Cl2O
MW:191.054520606995
CID:1315165
PubChem ID:22486979
Update Time:2025-04-20
Phenol, 3,4-dichloro-2,6-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 3,4-dichloro-2,6-dimethyl-
- 3,4-dichloro-2,6-dimethylphenol
- 14486-35-2
- DTXSID80626106
- SCHEMBL157574
-
- Inchi： 1S/C8H8Cl2O/c1-4-3-6(9)7(10)5(2)8(4)11/h3,11H,1-2H3
- InChI Key： RQVOAMHBQNYZBO-UHFFFAOYSA-N
- SMILES： ClC1=C(C=C(C)C(=C1C)O)Cl
Computed Properties
- Exact Mass: 189.99534
- Monoisotopic Mass: 189.9952203g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
Phenol, 3,4-dichloro-2,6-dimethyl- Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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